Cas no 1805571-96-3 (4-Bromo-5-hydroxy-2-nitropyridine)

• Product Name: 4-Bromo-5-hydroxy-2-nitropyridine
• CAS No: 1805571-96-3
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 4803169
• Update Time: 2023-08-17

4-Bromo-5-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-nitropyridin-3-ol
• 4-Bromo-5-hydroxy-2-nitropyridine

• Inchi： 1S/C5H3BrN2O3/c6-3-1-5(8(10)11)7-2-4(3)9/h1-2,9H
• InChI Key： JYNGXGUSORHOHU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9